Nedocromil Sodium
Nedocromil Sodium
Nedocromil Sodium is the sodium salt form of nedocromil, a pyranoquinolone derivative with anti-inflammatory properties. Nedocromil sodium inhibits the activation and release of inflammatory mediators (leukotrienes, histamine and prostaglandins) from a variety of cells involved in hypersensitivity reactions, including mast cells, eosinophils, neutrophils, macrophages, monocytes and platelets. As a result, nedocromil sodium inhibits both immediate and late bronchoconstriction, decreases bronchial hyperresponsiveness and inhibits recruitment of other inflammatory cells into the airway epithelium.
Nedocromil sodium is an organic sodium salt. It contains a nedocromil(2-).
A pyranoquinolone derivative that inhibits activation of inflammatory cells which are associated with ASTHMA, including eosinophils, neutrophils, macrophages, mast cells, monocytes, and platelets.
Nedocromil sodium is an organic sodium salt. It contains a nedocromil(2-).
A pyranoquinolone derivative that inhibits activation of inflammatory cells which are associated with ASTHMA, including eosinophils, neutrophils, macrophages, mast cells, monocytes, and platelets.
Brand Name:
Vulcanchem
CAS No.:
69049-74-7
VCID:
VC0050541
InChI:
InChI=1S/C19H17NO7.2Na/c1-3-5-9-16-10(13(21)7-12(18(23)24)20(16)4-2)6-11-14(22)8-15(19(25)26)27-17(9)11;;/h6-8H,3-5H2,1-2H3,(H,23,24)(H,25,26);;/q;2*+1/p-2
SMILES:
CCCC1=C2C(=CC3=C1OC(=CC3=O)C(=O)[O-])C(=O)C=C(N2CC)C(=O)[O-].[Na+].[Na+]
Molecular Formula:
C19H15NNa2O7
Molecular Weight:
415.3 g/mol
Nedocromil Sodium
CAS No.: 69049-74-7
Reference Standards
VCID: VC0050541
Molecular Formula: C19H15NNa2O7
Molecular Weight: 415.3 g/mol
| CAS No. | 69049-74-7 |
|---|---|
| Product Name | Nedocromil Sodium |
| Molecular Formula | C19H15NNa2O7 |
| Molecular Weight | 415.3 g/mol |
| IUPAC Name | disodium;9-ethyl-4,6-dioxo-10-propylpyrano[3,2-g]quinoline-2,8-dicarboxylate |
| Standard InChI | InChI=1S/C19H17NO7.2Na/c1-3-5-9-16-10(13(21)7-12(18(23)24)20(16)4-2)6-11-14(22)8-15(19(25)26)27-17(9)11;;/h6-8H,3-5H2,1-2H3,(H,23,24)(H,25,26);;/q;2*+1/p-2 |
| Standard InChIKey | JQEKDNLKIVGXAU-UHFFFAOYSA-L |
| SMILES | CCCC1=C2C(=CC3=C1OC(=CC3=O)C(=O)[O-])C(=O)C=C(N2CC)C(=O)[O-].[Na+].[Na+] |
| Canonical SMILES | CCCC1=C2C(=CC3=C1OC(=CC3=O)C(=O)[O-])C(=O)C=C(N2CC)C(=O)[O-].[Na+].[Na+] |
| Description | Nedocromil Sodium is the sodium salt form of nedocromil, a pyranoquinolone derivative with anti-inflammatory properties. Nedocromil sodium inhibits the activation and release of inflammatory mediators (leukotrienes, histamine and prostaglandins) from a variety of cells involved in hypersensitivity reactions, including mast cells, eosinophils, neutrophils, macrophages, monocytes and platelets. As a result, nedocromil sodium inhibits both immediate and late bronchoconstriction, decreases bronchial hyperresponsiveness and inhibits recruitment of other inflammatory cells into the airway epithelium. Nedocromil sodium is an organic sodium salt. It contains a nedocromil(2-). A pyranoquinolone derivative that inhibits activation of inflammatory cells which are associated with ASTHMA, including eosinophils, neutrophils, macrophages, mast cells, monocytes, and platelets. |
| Related CAS | 69049-73-6 (Parent) |
| Synonyms | 9-Ethyl-6,9-dihydro-4,6-dioxo-10-propyl-4H-pyrano(3,2-g)quinoline-2,8-dicarboxylic acid Alocril Brionil Calcium, Nedocromil Cetimil FPL 59002 FPL-59002 FPL59002 Halamid Irtan Nedocromil Nedocromil Calcium Nedocromil Sodium Nedocromil, Calcium Salt (1:1) Nedocromil, Disodium Salt Nedocromil, Disodium salt, Hydrate Rapitil Sodium, Nedocromil Tilad Tilade Tilaire Tilavist |
| PubChem Compound | 50295 |
| Last Modified | Nov 11 2021 |
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